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3-Fluoro-4-methoxyphenol is a substituted aromatic compound that has emerged as a
significant building block in the fields of medicinal chemistry and materials science. Its unique
structural arrangement, featuring a nucleophilic hydroxyl group, an electron-donating methoxy
group, and an electron-withdrawing fluorine atom, imparts a distinct reactivity profile that makes
it an attractive starting point for the synthesis of complex molecular architectures. As a member
of the fluorinated building blocks family, it is frequently utilized by researchers to introduce
fluorine into target molecules, a common strategy to enhance critical pharmacological
properties such as metabolic stability, binding affinity, and lipophilicity.[1][2]

This guide, intended for researchers, chemists, and drug development professionals, provides
a comprehensive overview of the core chemical properties, spectroscopic characteristics,
synthesis, reactivity, and applications of 3-Fluoro-4-methoxyphenol. By delving into the
causality behind its chemical behavior and outlining validated protocols, this document serves
as a practical resource for leveraging this versatile compound in advanced research
endeavors.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b050614#bc-rfq
https://www.benchchem.com/product/b050614/docs?utm_src=pdf-body#introduction-a-core-scaffold-for-modern-drug-discovery
https://www.benchchem.com/pdf/Applications_of_4_Fluoro_2_4_methoxybenzyl_phenol_in_Medicinal_Chemistry_A_Prospective_Analysis.pdf
https://www.mdpi.com/1420-3049/30/14/3009
https://www.benchchem.com/product/b050614/docs?utm_src=pdf-body#introduction-a-core-scaffold-for-modern-drug-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Part 1: Fundamental Chemical and Physical
Properties

The physical and chemical properties of a compound are foundational to its application in
synthesis and research. They dictate storage conditions, solvent choices, and purification
strategies. The properties of 3-Fluoro-4-methoxyphenol are summarized below.

Property Value Source(s)
CAS Number 452-11-9 [3114]
Molecular Formula C7H7FO2 [31[4]
Molecular Weight 142.13 g/mol [3114]
Exact Mass 142.04300762 Da [4]
Appearance Light yellow to brown solid [5]
Melting Point 41-41.5°C/54-55°C [5][6]
Boiling Point 248.2 + 20.0 °C (Predicted) [5]
Density 1.224 + 0.06 g/cm? (Predicted) [5]
pKa 9.46 + 0.18 (Predicted) [5]
IUPAC Name 3-fluoro-4-methoxyphenol [4]
SMILES COC1=C(C=C(C=C1)O)F [4]
InChi Key ORECFXMTZQZHSP- (4]

UHFFFAOYSA-N

The compound is typically a solid at room temperature and should be stored in a dry, well-
ventilated area.[5][6] The predicted pKa of ~9.46 is characteristic of a phenol, indicating the
acidity of the hydroxyl proton, a key feature governing its reactivity in base-mediated reactions.

Part 2: Spectroscopic Signhature Analysis

Understanding the spectroscopic profile of 3-Fluoro-4-methoxyphenol is crucial for reaction
monitoring and structural confirmation of its derivatives.
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'H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum will display
distinct signals for the aromatic protons, the methoxy protons, and the hydroxyl proton. The
aromatic region will show complex splitting patterns due to *H-'H and *H-1°F couplings. The

methoxy group will appear as a sharp singlet around 3.8-3.9 ppm. The hydroxyl proton will
be a broad singlet, the position of which is concentration and solvent-dependent.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum will show seven
distinct signals. The carbon atom bonded to the fluorine will exhibit a large one-bond C-F
coupling constant, appearing as a doublet. The carbons ortho and meta to the fluorine will
show smaller two- and three-bond couplings, respectively. The methoxy carbon will appear
around 55-56 ppm.

IR (Infrared) Spectroscopy: The IR spectrum provides information about the functional
groups present. Key absorption bands would include a broad O-H stretch around 3200-3600
cm~1, C-O stretching for the phenol and ether around 1200-1300 cm~1, and C-F stretching in
the 1000-1100 cm~1 region.

e Mass Spectrometry (MS): Electron ionization mass spectrometry would show a prominent
molecular ion peak (M*) at m/z 142. The fragmentation pattern would likely involve the loss
of a methyl group (-CHs) from the methoxy moiety, leading to a significant fragment at m/z
127.

Part 3: Synthesis and Chemical Reactivity
Validated Synthesis Protocol

A common and straightforward method for the preparation of 3-Fluoro-4-methoxyphenol is
the alkaline hydrolysis of its acetate precursor, 3-fluoro-4-methoxyphenyl acetate.[5] This
approach is efficient and utilizes readily available reagents.

Reaction Scheme: Acetic acid 3-fluoro-4-methoxy phenyl ester - 3-FLUORO-4-
METHOXYPHENOL][5]

Step-by-Step Protocol:

o Dissolution: Dissolve 3-fluoro-4-methoxyphenyl acetate (1.0 eq) in ethanol (e.g., 10 mL per
gram of starting material).
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e Hydrolysis: Slowly add an aqueous solution of sodium hydroxide (e.g., 20% NaOH solution,
2.0-3.0 eq) to the ethanolic solution. The use of a strong base like NaOH is essential to
saponify the ester efficiently. Ethanol serves as a co-solvent to ensure miscibility of the
agueous base and the organic ester.

o Reaction Monitoring: Stir the reaction mixture at room temperature for approximately 3
hours. Progress can be monitored by Thin Layer Chromatography (TLC) until the starting
material is fully consumed.

o Workup and Acidification: Upon completion, wash the reaction mixture with water. The
mixture is then carefully acidified with a strong acid, such as 6N hydrochloric acid (HCI), until
the solution is acidic. Acidification is critical to protonate the resulting phenoxide salt,
precipitating the desired phenol product.

« |solation: The resulting phenolic product can be isolated by extraction with an organic solvent
(e.g., ethyl acetate), followed by washing the organic layer with brine, drying over anhydrous
sodium sulfate, and concentrating under reduced pressure.

3-Fluoro-4-methoxyphenyl acetate
Ethanol
20% NaOH (aq)

Acidify with 6N HCI 3-Fluoro-4-methoxyphenol

1. Hydrolysis _ FSIEREREEENE S, 2. Protonation 3. Isolation
h

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Fluoro-4-methoxyphenol.

Reactivity Profile

The reactivity of 3-Fluoro-4-methoxyphenol is governed by the interplay of its three functional
groups on the aromatic ring.

e Phenolic Hydroxyl Group: This is the most reactive site for many transformations. It is acidic
and can be readily deprotonated by a base to form a phenoxide, which is a potent
nucleophile. This allows for straightforward O-alkylation or O-acylation reactions to form
ethers and esters, respectively.
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Aromatic Ring: The ring is activated towards electrophilic aromatic substitution due to the
strong electron-donating effects of the hydroxyl and methoxy groups. These groups are
ortho-, para-directing. The fluorine atom exerts a weak deactivating inductive effect but also
directs ortho and para. The positions ortho to the powerful hydroxyl group (C2 and C6) are
the most likely sites for electrophilic attack.

Fluorine and Methoxy Groups: These groups are generally stable under most reaction
conditions, providing a robust scaffold for further chemical modifications.

Caption: Key reactive sites on the 3-Fluoro-4-methoxyphenol molecule.

Part 4: Applications in Research and Drug
Development

3-Fluoro-4-methoxyphenol is not just a laboratory chemical; it is a key intermediate in the

synthesis of high-value compounds, particularly in the pharmaceutical industry.

Protein Degrader Building Blocks: It is classified as a building block for protein degraders, a
novel therapeutic modality.[3] These molecules, such as PROTACs (Proteolysis Targeting
Chimeras), are designed to hijack the cell's natural protein disposal system to eliminate
disease-causing proteins.

G-Protein Coupled Receptor (GPCR) Antagonists: The compound has been used in the
preparation of non-peptidic antagonists for the Neuropeptide B/W Receptor 1 (NPBWR1),
also known as GPR7.[5] GPCRs are a major class of drug targets, and developing selective
antagonists is a key area of drug discovery.

Kinase Inhibitors: The fluorinated phenol motif is present in various kinase inhibitors. For
example, related structures have been investigated for their ability to inhibit EGFR
(Epidermal Growth Factor Receptor) triple mutants, which are implicated in certain cancers.
[4] The fluorine atom can enhance binding affinity through favorable interactions in the
kinase active site.

General Medicinal Chemistry: The strategic incorporation of fluorine into drug candidates is a
well-established method to improve a molecule's pharmacokinetic profile.[1][2] 3-Fluoro-4-
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methoxyphenol provides a readily available scaffold to introduce both a fluorine atom and a
versatile phenolic handle for further elaboration.
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Caption: Role of 3-Fluoro-4-methoxyphenol in a drug discovery workflow.

Part 5: Safety, Handling, and Storage

As with any laboratory chemical, proper handling of 3-Fluoro-4-methoxyphenol is paramount
for ensuring safety. The compound is classified with significant hazards that require stringent
control measures.
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Hazard Class Pictogram Signal Word Hazard Statement
Skin H314: Causes severe
Corrosion/Irritation corrosive Danger skin burns and eye
(Sub-category 1B) damage.[4][6][7]

Specific Target Organ
o ) H335: May cause
Toxicity - Single ) ) ) o
exclamation mark Warning respiratory irritation.[4]

[6]7]

Exposure (Category
3)

Handling and Personal Protective Equipment (PPE):

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[6][7]

o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[7]

o Skin Protection: Wear impervious protective gloves (e.qg., nitrile) and chemical-resistant
clothing to prevent all skin contact.[6][7]

o Respiratory Protection: If dust or vapors are generated, use a NIOSH-approved respirator.[7]

o General Hygiene: Avoid all personal contact, including inhalation.[6] Do not eat, drink, or
smoke in the handling area. Wash hands thoroughly after handling.[6]

Storage:

o Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[6]
o Keep away from incompatible materials such as strong oxidizing agents.

o Store locked up.[6][7]

Disposal:

» Dispose of contents and container to an approved hazardous waste collection point in
accordance with local, state, and federal regulations.[6][7]
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Conclusion

3-Fluoro-4-methoxyphenol is a highly valuable and versatile chemical intermediate. Its well-
defined physical properties, predictable reactivity, and straightforward synthesis make it an
essential tool for chemists. For drug development professionals, its utility as a fluorinated
building block provides a strategic advantage in designing next-generation therapeutics with
enhanced pharmacological properties. By understanding its core chemical principles and
adhering to strict safety protocols, researchers can effectively unlock the potential of this
powerful molecular scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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